Cas no 2172606-65-2 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid
• CAS No: 2172606-65-2
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6092379
• PubChem ID: 165583917
• Update Time: 2025-06-13

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-2-methylbut-2-enoic acid
• EN300-1530089
• 2172606-65-2

• Inchi： 1S/C25H26N2O5/c1-16(22(28)29)10-13-26-23(30)25(11-12-25)15-27-24(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-10,21H,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)/b16-10+
• InChI Key： CYDPXMYIWKTGFB-MHWRWJLKSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC/C=C(/C(=O)O)\C

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid

Research Brief on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid (CAS: 2172606-65-2)

The compound 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid (CAS: 2172606-65-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropyl moiety, is being explored for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel bioactive compounds, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation into this molecule allows for the controlled assembly of peptide chains. Recent advancements have demonstrated that the cyclopropyl ring enhances the stability of the intermediate structures, thereby improving the efficiency of peptide synthesis. This has implications for the development of therapeutic peptides, which are increasingly being used to treat conditions such as cancer, metabolic disorders, and infectious diseases.

In addition to its applications in peptide synthesis, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid has shown promise as a modulator of enzymatic activity. Preliminary studies indicate that the compound can interact with specific enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory properties. Researchers are currently investigating its mechanism of action, with a focus on its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings could pave the way for the development of new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Another exciting development is the exploration of this compound in the field of targeted drug delivery. The Fmoc group's hydrophobic nature and the cyclopropyl ring's rigidity make the molecule an attractive candidate for conjugating with drug carriers, such as nanoparticles or liposomes. Recent in vitro studies have demonstrated that conjugates of this compound can enhance the cellular uptake of therapeutic agents, particularly in cancer cells. This could lead to more effective treatments with reduced systemic toxicity, addressing a major challenge in oncology.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to improve these properties while retaining the molecule's beneficial characteristics. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into practical applications.

In conclusion, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-2-methylbut-2-enoic acid (CAS: 2172606-65-2) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its applications in peptide synthesis, enzyme modulation, and targeted drug delivery highlight its potential to contribute to the development of next-generation therapeutics. Continued research and collaboration will be essential to fully realize its clinical potential and address the remaining challenges.